Cas no 5445-16-9 (Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI))
5445-16-9 structure
Product Name:Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI)
CAS No:5445-16-9
MF:C9H11N7S2
MW:281.360536813736
CID:387398
PubChem ID:3590054
Update Time:2025-04-19
Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI)
- [(E)-[6-[(Z)-(carbamothioylhydrazinylidene)methyl]pyridin-2-yl]methylideneamino]thiourea
- [[6-[(carbamothioylhydrazinylidene)methyl]pyridin-2-yl]methylideneamino]thiourea
- Pyridin-2,6-dicarbaldehyd-bis-thiosemicarbazon
- Pyridine-2,6-dicarbaldehyde bisthiosemicarbazone
- DTXSID70969610
- 5445-16-9
- 2,2'-(Pyridine-2,6-diyldimethanylylidene)di(hydrazine-1-carboximidothioic acid)
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- Inchi: 1S/C9H11N7S2/c10-8(17)15-12-4-6-2-1-3-7(14-6)5-13-16-9(11)18/h1-5H,(H3,10,15,17)(H3,11,16,18)
- InChI Key: OJRZZSNLXKMWAP-UHFFFAOYSA-N
- SMILES: S=C(N)NN=CC1C=CC=C(C=NNC(N)=S)N=1
Computed Properties
- Exact Mass: 281.05200
- Monoisotopic Mass: 281.051735
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 178
- XLogP3: 0.1
Experimental Properties
- Density: 1.53
- Boiling Point: 528.6°Cat760mmHg
- Flash Point: 273.5°C
- Refractive Index: 1.755
- PSA: 177.89000
- LogP: 1.59820
Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI) Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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